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Compound of Interest

Compound Name: GM1489

CAS No.: 170905-75-6

Cat. No.: B1247723

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GM1489 is a potent, broad-spectrum inhibitor of matrix metalloproteinases (MMPs), a family of

zinc-dependent endopeptidases crucial for the degradation of extracellular matrix (ECM)

components. Due to their role in tissue remodeling, MMPs are implicated in various

physiological and pathological processes, including wound healing, angiogenesis, and cancer

metastasis. GM1489's inhibitory action on MMP-1, -2, -3, -8, and -9 makes it a valuable tool for

in vitro studies aimed at understanding the role of these specific MMPs in cellular processes

and for the development of therapeutic agents targeting ECM disruption.[1]

These application notes provide a detailed protocol for the preparation, storage, and handling

of a GM1489 stock solution to ensure its stability and efficacy for experimental use.
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Property Value Reference

Chemical Formula C₂₇H₃₃N₃O₄ [1]

Synonyms

N-[(2R)-2-(Carboxymethyl)-4-

methylpentanoyl]-L-

tryptophan-(S)-methyl-

benzylamide

Appearance Off-white solid

Cell Permeability No

Primary Targets
MMP-1, MMP-2, MMP-3,

MMP-8, MMP-9
[1]

Inhibitory Constants (Ki) of GM1489
MMP Target Ki Reference

MMP-1 0.2 nM

MMP-2 500 nM

MMP-3 20 µM

MMP-8 100 nM

MMP-9 100 nM

Experimental Protocols
Protocol for Preparing a 10 mM GM1489 Stock Solution
This protocol outlines the steps to reconstitute solid GM1489 to create a concentrated stock

solution. The recommended solvent is dimethyl sulfoxide (DMSO), as many MMP inhibitors

have limited solubility in aqueous solutions.

Materials:

GM1489 (solid form)
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Dimethyl sulfoxide (DMSO), anhydrous

Sterile, conical-bottom polypropylene microcentrifuge tubes

Calibrated precision pipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Pre-weighing Preparation: Before opening, allow the vial of solid GM1489 to equilibrate to

room temperature for at least 15-20 minutes to prevent condensation of moisture.

Weighing: Carefully weigh out the desired amount of GM1489 powder using an analytical

balance in a fume hood. For example, to prepare 1 ml of a 10 mM stock solution, you will

need to calculate the required mass based on its molecular weight.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the solid GM1489 to

achieve a final concentration of 10 mM.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary,

but avoid excessive heat.

Aliquoting: Once fully dissolved, dispense the stock solution into smaller, single-use aliquots

in sterile polypropylene microcentrifuge tubes. This minimizes freeze-thaw cycles which can

degrade the compound.

Storage: Store the aliquots at -20°C. According to manufacturer data for the discontinued

product, stock solutions are stable for up to 6 months when stored under these conditions.

Note on Working Solutions:

For cell culture experiments, the concentrated DMSO stock solution should be serially diluted in

the appropriate culture medium to the final desired concentration (e.g., 1 µM, 5 µM, or 10 µM).
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[2][3] It is critical to ensure that the final concentration of DMSO in the culture medium does not

exceed a level that would be toxic to the cells, typically kept below 0.5%.
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Caption: Workflow for GM1489 stock solution preparation.
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Caption: GM1489 inhibits MMP-mediated ECM degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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